5-(5-Chloro-2-thienyl)-5-oxovaleric acid
Overview
Description
The compound “5-(5-Chloro-2-thienyl)-5-oxovaleric acid” is a derivative of valeric acid, which is a five-carbon carboxylic acid. The “5-Chloro-2-thienyl” group suggests the presence of a thiophene ring, a five-membered aromatic ring with one sulfur atom, which is substituted with a chlorine atom .
Synthesis Analysis
The synthesis of such a compound would likely involve the introduction of the 5-Chloro-2-thienyl group onto a valeric acid backbone. This could potentially be achieved through a Friedel-Crafts acylation, a type of electrophilic aromatic substitution .Molecular Structure Analysis
The molecular structure of this compound would consist of a five-carbon chain (from the valeric acid) with a carboxylic acid group at one end. At the fifth carbon of the chain, there would be a thiophene ring substituted with a chlorine atom .Chemical Reactions Analysis
As a carboxylic acid, this compound would be expected to undergo typical acid-base reactions, forming a carboxylate ion in the presence of a base. The chlorine atom on the thiophene ring might make the compound susceptible to nucleophilic aromatic substitution reactions .Physical And Chemical Properties Analysis
Based on its structure, we can predict that this compound would likely be a solid at room temperature, with a relatively high melting point due to the presence of the carboxylic acid group. It would likely be soluble in polar solvents due to the polar nature of the carboxylic acid group .Scientific Research Applications
Development of Analytical Methods
A specific and sensitive GC-FID method was developed for the determination of impurities in 5-chlorovaleroyl chloride, a related compound used as an alkylating agent in the synthesis of pharmaceutical intermediates, active ingredients, and other specialty chemicals. Monitoring the impurities in such chemicals is crucial for ensuring the quality of the final product. This research demonstrates the importance of analytical chemistry in the development and quality control of chemical compounds used in pharmaceutical manufacturing (Tang et al., 2010).
Synthesis and Biological Activity
Research on thiazole carboxylic acids, which include similar structural motifs to 5-(5-Chloro-2-thienyl)-5-oxovaleric acid, highlights the rapid synthetic methods and biological significance of these compounds. Such methods enable the synthesis of intermediates important for the development of biologically active compounds (Yuanbiao et al., 2016).
Catalytic and Antimicrobial Applications
One-pot synthesis techniques have led to the creation of 5-phenylimino, 5-thieno, or 5-oxo-1,2,3-dithiazoles with applications in antimicrobial and antitumor activities. These compounds, synthesized from various ethanoneoximes, demonstrate the versatility and potential of this compound analogs in therapeutic applications (Konstantinova et al., 2009).
Material Science
In material science, research on hybrid polyoxovanadates functionalized by dicarboxylate ligands with methyl-substituted thieno[2,3-b]thiophene groups explores the creation of nanoscopic cages and supramolecular assemblies. Such structures have potential applications in sensing activities and magnetic properties, demonstrating the role of thienyl derivatives in advanced material design (Wang et al., 2016).
Mechanism of Action
Target of Action
Similar compounds have been found to interact withCoagulation factor X . Coagulation factor X plays a crucial role in the coagulation cascade, which is responsible for blood clotting.
Mode of Action
This interaction could lead to changes in the biochemical processes in which these targets are involved .
Biochemical Pathways
Given its potential interaction with coagulation factor x, it may influence thecoagulation cascade , a series of reactions that ultimately leads to the formation of a blood clot .
Pharmacokinetics
Therefore, its impact on bioavailability is currently unknown .
Result of Action
If it does interact with coagulation factor x, it could potentially influence blood clotting processes .
Safety and Hazards
Future Directions
Properties
IUPAC Name |
5-(5-chlorothiophen-2-yl)-5-oxopentanoic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H9ClO3S/c10-8-5-4-7(14-8)6(11)2-1-3-9(12)13/h4-5H,1-3H2,(H,12,13) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DJQOCQPXZYBTPA-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(SC(=C1)Cl)C(=O)CCCC(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H9ClO3S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00374071 | |
Record name | 5-(5-Chloro-2-thienyl)-5-oxovaleric acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00374071 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
232.68 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
845790-40-1 | |
Record name | 5-(5-Chloro-2-thienyl)-5-oxovaleric acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00374071 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 845790-40-1 | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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